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Compound of Interest

Compound Name:
(5-Methyl-2-furyl)(pyridin-3-

yl)methanol

Cat. No.: B185562 Get Quote

For laboratory professionals engaged in research and development, the safe handling and

disposal of chemical compounds are critical for ensuring personnel safety and environmental

compliance. This document provides a comprehensive operational plan for the proper disposal

of (5-Methyl-2-furyl)(pyridin-3-yl)methanol (CAS No. 356554-26-2).

Immediate Safety and Hazard Assessment
(5-Methyl-2-furyl)(pyridin-3-yl)methanol is classified as a hazardous substance. Based on

available Safety Data Sheets (SDS), it is a combustible solid that poses several health risks.[1]

Key Hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Due to these hazards, all waste containing this compound, including residual amounts,

contaminated labware, and personal protective equipment (PPE), must be treated as

hazardous chemical waste.
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Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure the following personal protective equipment

is worn:

Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile).

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]

If ventilation is inadequate or dust is generated, a NIOSH-approved respirator should be

used.[2]

Step-by-Step Disposal Protocol
The primary disposal method for (5-Methyl-2-furyl)(pyridin-3-yl)methanol is to consign it to a

licensed hazardous waste disposal company.[1][2][3] Do not dispose of this chemical down the

drain or in regular trash.[1][4]

Step 1: Waste Segregation and Collection

Solid Waste: Collect un-used or waste (5-Methyl-2-furyl)(pyridin-3-yl)methanol, along with

contaminated items like weigh boats, spatulas, and disposable labware, in a dedicated

hazardous waste container.[5] This container should be made of a compatible material (e.g.,

high-density polyethylene) and kept closed except when adding waste.[4]

Liquid Waste: If the compound is in a solution, collect it in a separate, clearly labeled, and

leak-proof hazardous waste container for organic solvents. Do not mix with incompatible

waste streams.[4]

Contaminated PPE: Gloves, disposable lab coats, and other heavily contaminated protective

equipment should be placed in a designated hazardous waste bag.[5]

Step 2: Labeling

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"(5-Methyl-2-furyl)(pyridin-3-yl)methanol," and the associated hazards (e.g., "Harmful,"

"Irritant").[5] Also, include the date of waste accumulation.
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Step 3: Storage

Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials such as strong oxidizing agents.[1][2]

Step 4: Spill Management

In case of a small spill, prevent further spread.[1]

Use an inert absorbent material like sand, vermiculite, or a universal binder to soak up the

spill.[2][6]

Carefully sweep or vacuum the absorbed material and place it into a labeled hazardous

waste container.[1]

Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning

materials must also be disposed of as hazardous waste.[5]

Step 5: Final Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][5]

Data Presentation
The following table summarizes the key identification and hazard information for (5-Methyl-2-
furyl)(pyridin-3-yl)methanol.
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Property Information Reference

CAS Number 356554-26-2

Molecular Formula C₁₁H₁₁NO₂

Physical Form Solid

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning [1]

Hazard Statements H302, H315, H319, H335 [1]

Storage Class 11 - Combustible Solids

Disposal Precaution

P501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Mandatory Visualization
The following workflow diagram illustrates the decision-making process for the proper disposal

of (5-Methyl-2-furyl)(pyridin-3-yl)methanol.
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Caption: Disposal workflow for (5-Methyl-2-furyl)(pyridin-3-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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